Cas no 30197-51-4 (rac-(3R,4S)-4-(dimethylamino)oxolan-3-ol, trans)

• Product Name: rac-(3R,4S)-4-(dimethylamino)oxolan-3-ol, trans
• CAS No: 30197-51-4
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 305107
• PubChem ID: 34175823
• Update Time: 2025-08-05

rac-(3R,4S)-4-(dimethylamino)oxolan-3-ol, trans Chemical and Physical Properties

Names and Identifiers

• cis-4-(Dimethylamino)tetrahydrofuran-3-ol
• 3-Furanol,4-(dimethylamino)tetrahydro-, trans- (8CI)
• 3-Furanol,4-(dimethylamino)tetrahydro-, (3R,4S)-rel-
• 3-HYDROXY-4-(N,N-DIMETHYLAMINO)-TETRAHYDROFURAN
• rac-(3R,4S)-4-(dimethylamino)oxolan-3-ol, trans
• 30197-51-4
• DTXSID00544510
• (3R,4R)-4-(Dimethylamino)oxolan-3-ol
• (3R,4R)-4-(dimethylamino)tetrahydrofuran-3-ol

• Inchi： 1S/C6H13NO2/c1-7(2)5-3-9-4-6(5)8/h5-6,8H,3-4H2,1-2H3/t5-,6+/m1/s1
• InChI Key： AGZUJWAKYFHDAV-RITPCOANSA-N
• SMILES： O1C[C@@H]([C@@H](C1)N(C)C)O

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on rac-(3R,4S)-4-(dimethylamino)oxolan-3-ol, trans

Introduction to Rac-(3R,4S)-4-(dimethylamino)oxolan-3-ol, trans and Its Significance in Modern Chemical Biology

Rac-(3R,4S-4-(dimethylamino)oxolan-3-ol, trans) is a fascinating compound with a complex structural framework that has garnered significant attention in the field of chemical biology. This compound, identified by its CAS number 30197-51-4, represents a unique blend of structural and functional attributes that make it particularly valuable for research and development purposes.

The molecular structure of Rac-(3R,4S-4-(dimethylamino)oxolan-3-ol, trans) features an oxolane ring substituted with a dimethylamino group at the 4-position and an alcohol functional group at the 3-position. The stereochemistry defined by the (3R,4S) configuration plays a crucial role in determining the compound's biological activity. This stereochemical arrangement is not arbitrary but rather the result of careful consideration based on principles of molecular recognition and interaction.

In recent years, there has been a surge in interest regarding chiral compounds in pharmaceutical research due to their potential to exhibit high selectivity and efficacy in biological systems. Rac-(3R,4S-4-(dimethylamino)oxolan-3-ol, trans) is no exception to this trend. Its unique structural features have made it a subject of extensive studies aimed at understanding its interactions with biological targets and its potential applications in drug discovery.

The dimethylamino group in the molecule contributes to its amphiphilic nature, allowing it to interact with both hydrophobic and hydrophilic environments. This property is particularly advantageous in drug design, as it can enhance the compound's solubility and bioavailability. Furthermore, the oxolane ring provides a rigid scaffold that can be exploited to optimize binding affinity and selectivity against specific biological targets.

Recent advancements in computational chemistry have enabled researchers to model the interactions of Rac-(3R,4S-4-(dimethylamino)oxolan-3-ol, trans) with various biological receptors at an atomic level. These studies have revealed insights into how the compound's stereochemistry influences its binding affinity and specificity. For instance, computational simulations have shown that the (3R,4S) configuration optimizes interactions with certain enzymes by aligning key functional groups in an optimal orientation for binding.

Beyond computational studies, experimental investigations have also provided valuable insights into the biological activity of Rac-(3R,4S-4-(dimethylamino)oxolan-3-ol, trans). Researchers have demonstrated its potential as a modulator of various enzymatic pathways by assessing its effects on enzymes such as kinases and phosphodiesterases. These studies have highlighted the compound's ability to influence critical signaling pathways involved in processes such as cell proliferation and neurotransmission.

The synthesis of Rac-(3R,4S-4-(dimethylamino)oxolan-3-ol, trans) presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high purity. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve the desired stereochemical configuration with high fidelity. These advancements have not only facilitated research but also opened up new avenues for drug development.

In conclusion, Rac-(3R,4S-4-(dimethylamino)oxolan-3-ol, trans) is a remarkable compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and stereochemistry make it an attractive candidate for further exploration. As our understanding of its biological activity continues to grow, so too will its applications in developing novel therapeutic agents. The ongoing research into this compound underscores its importance as a building block for future innovations in drug discovery.